Cas no 646521-37-1 (Phosphoric acid, tri-sec-pentyl ester)
646521-37-1 structure
Product Name:Phosphoric acid, tri-sec-pentyl ester
CAS No:646521-37-1
MF:C15H33O4P
MW:308.393886327744
CID:419692
PubChem ID:23418202
Update Time:2025-04-19
Phosphoric acid, tri-sec-pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, tri-sec-pentyl ester
- tripentan-2-yl phosphate
- 646521-37-1
- DTXSID80633739
- SCHEMBL3815675
-
- Inchi: 1S/C15H33O4P/c1-7-10-13(4)17-20(16,18-14(5)11-8-2)19-15(6)12-9-3/h13-15H,7-12H2,1-6H3
- InChI Key: BCIFMBSWFCXFAS-UHFFFAOYSA-N
- SMILES: P(=O)(OC(C)CCC)(OC(C)CCC)OC(C)CCC
Computed Properties
- Exact Mass: 308.21179
- Monoisotopic Mass: 308.21164653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid, tri-sec-pentyl ester Related Literature
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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